Cas no 1006707-71-6 (Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate)
1006707-71-6 structure
Product Name:Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
CAS No:1006707-71-6
MF:C12H8F3NO2
MW:255.192633628845
CID:1026589
PubChem ID:57346100
Update Time:2025-04-20
Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
- Methyl1-(trifluoromethyl)isoquinoline-3-carboxylate
- AKOS015999852
- CS-0439698
- 3-Isoquinolinecarboxylic acid, 1-(trifluoromethyl)-, methyl ester
- SCHEMBL21200100
- A24404
- DTXSID00721102
- AM20050604
- 1006707-71-6
- FHIPSOPUEONRQQ-UHFFFAOYSA-N
- 1-Trifluoromethyl-isoquinoline-3-carboxylic acid methyl ester
-
- MDL: MFCD20921914
- Inchi: 1S/C12H8F3NO2/c1-18-11(17)9-6-7-4-2-3-5-8(7)10(16-9)12(13,14)15/h2-6H,1H3
- InChI Key: FHIPSOPUEONRQQ-UHFFFAOYSA-N
- SMILES: FC(C1C2C=CC=CC=2C=C(C(=O)OC)N=1)(F)F
Computed Properties
- Exact Mass: 255.05071298g/mol
- Monoisotopic Mass: 255.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 39.2Ų
Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-100mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 100mg |
¥1998.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-250mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 250mg |
¥3198.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-500mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 500mg |
¥5329.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-1g |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 1g |
¥7993.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-100.0mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 100.0mg |
¥1998.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-250.0mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 250.0mg |
¥3198.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-500.0mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 500.0mg |
¥5329.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-1.0g |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 1.0g |
¥7993.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-5.0g |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 5.0g |
¥23979.0000 | 2025-04-12 |
Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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